Cas no 2137958-36-0 (Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)-)

• Product Name: Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)-
• CAS No: 2137958-36-0
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 5299228
• Update Time: 2025-10-31

Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)-

• Inchi： 1S/C9H14N2O2S/c1-14(12,13)8-5-9(8,6-10)7-11-3-2-4-11/h8H,2-5,7H2,1H3
• InChI Key： BKARPHYUGSAMKF-UHFFFAOYSA-N
• SMILES： C1(CN2CCC2)(C#N)CC1S(C)(=O)=O

Additional information on Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)-

Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)- (CAS No. 2137958-36-0): A Comprehensive Overview

Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)-, identified by its CAS number 2137958-36-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a cyclopropane ring with functional groups that make it a promising candidate for various biochemical applications. The presence of both a nitrile group and a sulfonyl group, along with a unique azetidinylmethyl substituent, endows this molecule with distinct chemical properties that are being explored for their potential therapeutic benefits.

The cyclopropane moiety is known for its strained three-membered ring structure, which often enhances the reactivity and bioavailability of compounds containing this group. In Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)-, the cyclopropane ring is further functionalized with a nitrile group at the 1-position and a methylsulfonyl group at the 2-position. The 1-(1-azetidinylmethyl) substituent adds another layer of complexity, introducing a seven-membered heterocyclic ring that can influence the compound's interactions with biological targets.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery. The combination of electron-withdrawing groups like the nitrile and sulfonyl groups can enhance the compound's ability to interact with biological receptors, potentially leading to improved binding affinities and selectivity. This makes Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)- an attractive scaffold for developing novel pharmaceutical agents.

In the realm of medicinal chemistry, the azetidinylmethyl group is particularly noteworthy due to its structural similarity to certain natural products known for their biological activity. Azetidine derivatives have been explored for their potential antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)- suggests that it may exhibit similar or even enhanced biological activities. This hypothesis is supported by preliminary computational studies that predict favorable interactions between this compound and various biological targets.

The synthesis of Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)- presents both challenges and opportunities for chemists. The strained nature of the cyclopropane ring necessitates careful handling during synthesis to avoid unwanted side reactions. However, advances in synthetic methodologies have made it possible to construct such complex molecules with high precision. Techniques such as transition metal-catalyzed reactions and stereoselective transformations have been instrumental in achieving the desired structure and configuration.

One of the most exciting aspects of working with compounds like Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)- is the potential for structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers can gain insights into which parts of the structure are most critical for biological activity. This information can then be used to optimize the compound for specific therapeutic applications. For instance, altering the electronic properties of the nitrile or sulfonyl groups could fine-tune the compound's interaction with target enzymes or receptors.

Recent breakthroughs in computational chemistry have also facilitated the design and optimization of such complex molecules. Molecular modeling techniques allow researchers to predict how Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)- will behave in different environments and how it might interact with biological targets. These predictions can guide experimental efforts and reduce the time and resources required for drug development.

The pharmacological potential of Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)- has not yet been fully explored, but early studies suggest that it may have applications in several areas. For example, its structural features could make it effective against enzymes involved in inflammatory processes or cancer cell proliferation. Additionally, its ability to cross cell membranes efficiently might enhance its bioavailability when used as a drug.

In conclusion, Cyclopropanecarbonitrile, 1-(1-azetidinylmethyl)-2-(methylsulfonyl)- (CAS No. 2137958-36-0) represents a fascinating subject of study in pharmaceutical chemistry. Its unique molecular architecture and functional groups offer numerous possibilities for developing new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is likely to play an increasingly important role in drug discovery and development.